Cas no 65457-12-7 (Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)-)

Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)-, is a fluorinated aromatic amine derivative featuring a naphthalene ether linkage. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural properties, combining the electron-withdrawing effects of fluorine with the extended conjugation of the naphthalene system. Its chemical stability and potential reactivity make it a valuable intermediate for developing advanced materials or bioactive molecules. The presence of both fluoro and naphthyloxy substituents may enhance binding affinity in certain applications, such as ligand design or drug discovery. Careful handling is recommended due to its aromatic amine nature.
Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- structure
65457-12-7 structure
Product Name:Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)-
CAS No:65457-12-7
MF:C16H12FNO
MW:253.270987510681
MDL:MFCD08687872
CID:4109647
PubChem ID:12295882
Update Time:2025-10-28

Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)-
    • 5-FLUORO-2-(2-NAPHTHYLOXY)ANILINE
    • AKOS B033467
    • 5-Fluoro-2-(naphth-2-oxy)-aniline
    • AKOS000318560
    • ITYQZIWZJRYBMG-UHFFFAOYSA-N
    • 5-fluoro-2-naphthalen-2-yloxyaniline
    • 5-fluoro-2-(naphthalen-2-yloxy)aniline
    • SCHEMBL1338894
    • 65457-12-7
    • MDL: MFCD08687872
    • Inchi: 1S/C16H12FNO/c17-13-6-8-16(15(18)10-13)19-14-7-5-11-3-1-2-4-12(11)9-14/h1-10H,18H2
    • InChI Key: ITYQZIWZJRYBMG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)N)OC1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 253.090292168Da
  • Monoisotopic Mass: 253.090292168Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.3Ų

Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)-

Exploring the Properties and Applications of Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- (CAS No. 65457-12-7)

Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- (CAS No. 65457-12-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical research. This compound, characterized by its unique molecular structure combining a fluoro-substituted benzenamine and a naphthalenyloxy group, exhibits properties that make it valuable for various high-tech applications. Researchers and industry professionals are increasingly interested in its potential due to its versatility and performance in specific environments.

The chemical structure of Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- features a 5-fluoro substitution on the benzene ring, which enhances its electronic properties and stability. The 2-naphthalenyloxy moiety contributes to its aromatic characteristics, making it useful in applications requiring strong UV absorption or fluorescence. This combination of features has led to its exploration in organic electronics, pharmaceutical intermediates, and advanced material synthesis. Its CAS number, 65457-12-7, is often used in scientific literature and patent filings to identify this compound uniquely.

One of the most prominent applications of Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- is in the development of pharmaceutical intermediates. The presence of the fluoro group can improve the bioavailability and metabolic stability of drug candidates, making this compound a valuable building block in medicinal chemistry. Researchers are investigating its role in the synthesis of targeted therapies, particularly in areas such as oncology and central nervous system (CNS) disorders. The compound's ability to interact with biological targets while maintaining low toxicity is a key area of focus.

In the field of materials science, Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- is being studied for its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's naphthalene-based structure allows for efficient charge transport, which is critical for high-performance electronic devices. Additionally, its fluorescence properties make it a candidate for use in sensors and imaging agents. As the demand for sustainable and energy-efficient technologies grows, this compound is likely to play a significant role in next-generation materials.

The synthesis and purification of Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- require specialized techniques to ensure high purity and yield. Common methods involve nucleophilic aromatic substitution reactions, where the fluoro group is strategically utilized to facilitate the introduction of the naphthalenyloxy moiety. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity. These processes are critical for applications where consistency and quality are paramount.

From a market perspective, the demand for Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- is expected to rise due to its expanding applications in high-value industries. Pharmaceutical companies, in particular, are investing in the development of novel drug candidates that incorporate this compound. Similarly, the electronics industry is exploring its use in flexible displays and wearable technology. As research continues to uncover new possibilities, the compound's commercial significance is likely to increase, making it a topic of interest for investors and innovators alike.

Environmental and safety considerations are also important when working with Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)-. While the compound is not classified as hazardous under standard regulations, proper handling procedures should be followed to minimize exposure. Researchers and manufacturers are encouraged to adhere to green chemistry principles to reduce waste and improve sustainability in its production. These efforts align with global trends toward eco-friendly chemical processes and responsible innovation.

In conclusion, Benzenamine, 5-fluoro-2-(2-naphthalenyloxy)- (CAS No. 65457-12-7) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, combined with its applications in pharmaceuticals, electronics, and advanced materials, make it a subject of ongoing research and development. As scientific advancements continue to unlock new uses for this compound, its role in shaping future technologies and therapies will undoubtedly expand. For professionals and enthusiasts in the chemical sciences, staying informed about the latest developments related to this compound is essential for leveraging its full potential.

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